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Compound of Interest

Compound Name:
3-[(Dimethylamino)methyl]oxetan-

3-amine

CAS No.: 2141347-88-6

Cat. No.: B2998409

Get Quote

IUPAC Name: 3-[(Dimethylamino)methyl]oxetan-3-amine Common Identifiers: Oxetane

diamine; 3-Amino-3-((dimethylamino)methyl)oxetane Molecular Formula: C6H14N2O Molecular

Weight: 130.19 g/mol

Executive Summary: The "Oxetane Advantage"
In the "escape from Flatland" (the movement away from flat aromatic drug candidates), 3,3-

disubstituted oxetanes have emerged as critical bioisosteres. This specific molecule, 3-
[(Dimethylamino)methyl]oxetan-3-amine, serves as a metabolic fortress and solubility

enhancer.

It functions primarily as a gem-dimethyl or carbonyl bioisostere but with a distinct advantage:

the oxetane oxygen exerts a strong inductive effect (

), lowering the pKa of the attached amine by 2.5–3.0 log units compared to its carbocyclic
analog (cyclohexylamine or cyclobutylamine). This modulation reduces lysosomal trapping and
hERG liability while improving passive permeability.
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Structural Analysis & Bioisosterism
The molecule consists of a strained 4-membered ether ring substituted at the 3-position with:

Primary Amine (

): The ligation point for scaffold attachment.

Dimethylaminomethyl Group (

): A solubilizing motif that remains metabolically robust due to the steric bulk of the oxetane
ring.

Traditional Motif Oxetane Bioisostere
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Figure 1: The strategic replacement of gem-dimethyl groups with oxetanes to modulate

physicochemical properties.[1][2]

Physicochemical Profile
The following data highlights why this building block is selected during Lead Optimization.
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Property Value / Effect Mechanism

pKa (Primary Amine) ~6.5 – 7.5

Inductive withdrawal by

oxetane oxygen (2 bonds

away).

Lipophilicity (LogD) Lowered by ~1.0 unit

Polar ether oxygen reduces

global lipophilicity vs. gem-

dimethyl.

Metabolic Stability High

The strained ring blocks

CYP450 oxidation at the

-carbon.

Solubility High
The tertiary amine tail provides

a solubilizing handle.

Conformation Puckered (~8.7°)
Reduces "flatness," improving

selectivity.

Synthetic Methodology
The synthesis of 3,3-disubstituted oxetanes is non-trivial due to the ring's strain energy (~106

kJ/mol). The most robust route to 3-[(Dimethylamino)methyl]oxetan-3-amine proceeds via

the Bucherer-Bergs formation of the amino acid, followed by reduction and amine alkylation.

Core Protocol: The "Mesylate Displacement" Route
This protocol avoids the use of harsh hydrides on the final amide, utilizing a commercially

viable amino-alcohol intermediate.

Phase 1: Precursor Assembly (Bucherer-Bergs)
Note: This phase generates the 3-amino-3-hydroxymethyl scaffold.

Reagents: 3-Oxetanone,

, KCN.

Reaction: Formation of spiro-hydantoin followed by basic hydrolysis (
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).

Product: 3-Amino-oxetane-3-carboxylic acid.[3]

Reduction:

reduction of the methyl ester yields 3-Amino-3-(hydroxymethyl)oxetane.

Phase 2: Functionalization to Target (Detailed Protocol)
Starting Material: 3-Amino-3-(hydroxymethyl)oxetane (CAS: 1363383-31-6 for ester precursor).

Step 1: Chemoselective Protection

Goal: Protect the ring nitrogen without reacting the alcohol.

Reagents:

(1.1 eq),

, DCM,

.

Procedure: Dissolve amino-alcohol in DCM. Add base.[4] Add

slowly. Stir 4h.

Result:tert-butyl (3-(hydroxymethyl)oxetan-3-yl)carbamate.

Step 2: Activation

Goal: Convert the hydroxyl group into a leaving group (Mesylate).

Reagents: Methanesulfonyl chloride (MsCl), DIPEA, DCM,

.

Procedure: To the Boc-protected intermediate in DCM at

, add DIPEA followed by dropwise MsCl. The reaction is rapid (<1h).
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Critical Note: Oxetanes are acid-sensitive. Ensure the reaction remains basic/neutral.

Quench with

.

Step 3: Nucleophilic Displacement

Goal: Install the dimethylamine tail.

Reagents: Dimethylamine (

in THF or aqueous),

, Acetonitrile or DMF,

.

Procedure: Dissolve the mesylate in MeCN. Add excess dimethylamine (5-10 eq) and base.

Heat in a sealed tube.

Mechanism:

displacement at the neopentyl-like center. The strain of the oxetane ring does not prohibit
this displacement if temperatures are controlled.

Step 4: Global Deprotection

Goal: Reveal the primary amine.

Reagents: TFA/DCM (1:4) or HCl/Dioxane.

Procedure: Stir at

for 30 min. Evaporate volatiles immediately to prevent acid-catalyzed ring opening (though
3,3-disubstituted oxetanes are relatively stable to acid compared to monosubstituted ones).

Final Product:3-[(Dimethylamino)methyl]oxetan-3-amine (usually isolated as a bis-

hydrochloride or TFA salt).
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Figure 2: Synthetic workflow from 3-oxetanone to the target diamine.

Applications in Drug Discovery[2][3][6][7][8][9]
Solubility Fix for Lipophilic Scaffolds
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When a lead compound possesses a "greasy" gem-dimethyl group (e.g., in a piperidine or

cyclohexane ring), replacing it with the 3,3-oxetane diamine motif often increases aqueous

solubility by 10–50 fold. The tertiary amine provides a protonation site at physiological pH,

while the oxetane reduces the overall LogD.

Basicity Modulation (The "Wuitschik Effect")
Standard aliphatic amines often have pKa values > 9.0, leading to high affinity for P-

glycoprotein (P-gp) or lysosomal sequestration.

Standard Amine pKa: ~10.5

Oxetane-Modified Amine pKa: ~7.5 This shift brings the pKa closer to physiological pH (7.4),

balancing permeability (neutral species) and solubility (cationic species).

Stability
The 3,3-disubstitution pattern prevents

-deprotonation and oxidation. Unlike simple ethers, the oxetane ring is metabolically stable in
human liver microsomes (HLM) due to the high energy barrier required to form the oxetane
radical cation.

References
Wuitschik, G., et al. (2006).[2] Oxetanes as Promising Modules in Drug Discovery.

Angewandte Chemie International Edition. Link

Wuitschik, G., et al. (2010).[2] Oxetanes in Drug Discovery: Structural and Synthetic Aspects.

Journal of Medicinal Chemistry. Link

Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of 3,3-Disubstituted

Oxetanes. Organic Letters. Link

Carreira, E. M., & Fessard, T. C. (2014).[1] Four-Membered Ring-Containing Spirocycles:

Synthetic Strategies and Opportunities. Chemical Reviews. Link

Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal

Chemistry. Chemical Reviews. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.researchgate.net/publication/301642134_Study_on_Synthesis_Of_Oxetan-3-ol
https://www.google.com/url?sa=E&q=https%3A%2F%2Fonlinelibrary.wiley.com%2Fdoi%2Fabs%2F10.1002%2Fanie.200602343
https://www.researchgate.net/publication/301642134_Study_on_Synthesis_Of_Oxetan-3-ol
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjm9018788
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fol100226d
https://pmc.ncbi.nlm.nih.gov/articles/PMC10544023/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr500127b
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Facs.chemrev.6b00274
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2998409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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